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Abstract

1,2-Ethanedisulfonic acid, also known as ethane-1,2-disulfonic acid, is a strong organic acid
with applications in various chemical and pharmaceutical fields. This document provides a
detailed overview of its core physical properties, presented in a clear and accessible format for
technical professionals. It includes tabulated quantitative data, descriptions of experimental
protocols for its synthesis, and a visual representation of its preparation and purification
workflow.

Core Physical Properties

1,2-Ethanedisulfonic acid is a diprotic sulfonic acid that is commercially available in both
anhydrous and dihydrate forms.[1][2] Its physical characteristics are crucial for its handling,
storage, and application in research and development.

General Properties

The compound typically appears as off-white to beige or greyish crystals or powder.[1][3][4] It is
known to be hygroscopic and stable under normal temperature and pressure.[3][5]

Quantitative Physical Data
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The following table summarizes the key physical properties of 1,2-ethanedisulfonic acid in

both its anhydrous and dihydrate forms, compiled from various sources. It is important to note

the variations in reported values, which may be attributable to different experimental conditions

or purities of the samples.

Anhydrous 1,2-

1,2-Ethanedisulfonic Acid

Property . . . .
Ethanedisulfonic Acid Dihydrate
Molecular Formula C2H606S2 C2H100s8S2
Molecular Weight 190.20 g/mol [6][7] 226.21 g/mol
_ _ 172-174 °C[2][6][8], 147 °C[9], 111-112 °C[2][6], 111.0-115.0
Melting Point
109 °C[10][11] °C
Boiling Point 394 °C[8], 420 °C[9] Not available
) 1.82 g/cm3[9], 1.545 g/cm?3 )
Density . Not available
(estimate)[10][11]
pKau: -1.46, pKaz: -2.06[1][2]; )
pKa Values Not available

0.71+0.50 (Predicted)[3][10]

Water Solubility

Very soluble[3][5][8][9]

Highly soluble[1]

Other Solubilities

Soluble in ether, ethanol, and

dioxane.[6]

Soluble in polar organic

solvents.[9]

Appearance

White crystalline powder.[3]

Off-white to beige crystals or
powder.[1][4]

Experimental Protocols: Synthesis and Purification

Detailed experimental protocols for the determination of all physical properties listed above are

not readily available in the public domain. However, established methods for the synthesis of

1,2-ethanedisulfonic acid provide insight into its preparation and purification.

Synthesis of Disodium 1,2-Ethanedisulfonate

A common laboratory-scale synthesis involves the reaction of 1,2-dibromoethane with sodium

sulfite.[6][12]
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e Reaction: 1,2-dibromoethane is treated with an aqueous solution of sodium sulfite.

e Outcome: This reaction yields the disodium salt of 1,2-ethanedisulfonic acid.[13][14]

Preparation of Free 1,2-Ethanedisulfonic Acid

The free acid can be liberated from its disodium salt.[6]

e Procedure: The disodium salt is first converted to the corresponding barium salt.
Subsequently, the barium salt is treated with sulfuric acid, which results in the precipitation of
barium sulfate and the formation of free 1,2-ethanedisulfonic acid in solution.[6]

Purification by Crystallization

The dihydrate form of 1,2-ethanedisulfonic acid can be purified through crystallization.

* Methodology: The crude product is dissolved in hot acetic acid. The solution is then allowed
to cool, promoting the formation of crystals. The addition of acetic anhydride can be used to
remove any residual water, thereby improving the quality of the crystals.[1][6]

Visualization of Synthesis and Purification Workflow

The following diagram illustrates the logical flow of the synthesis and purification process for
1,2-ethanedisulfonic acid dihydrate.
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Caption: Workflow for the synthesis and purification of 1,2-ethanedisulfonic acid dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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